Cas no 50896-54-3 (Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester)

• Product Name: Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester
• CAS No: 50896-54-3
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 366927
• PubChem ID: 11075166
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester
• (S)-(+)-1-Methylpropyl 4-methylbenzenesulfonate
• [(2S)-butan-2-yl] 4-methylbenzenesulfonate
• (+)-(S)-(Butan-2-yl)-toluol-4-sulfonat
• (S)-(+)-1-methylpropyl p-toluenesulfonate
• (S)-(+)-2-butyl tosylate
• (S)-1-methylpropyl toluene-p-sulphonate
• (S)-butan-2-yl p-toluenesulfonate
• (S)-sec-butyl 4-methylbenzenesulfonate
• (S)-sec-butyl p-toluenesulfonate
• I09-0747
• DTXSID00454327
• SCHEMBL3838479
• (S)-2-(4-Methylphenyl)sulfonyloxy-butane
• 50896-54-3
• MFCD03093937
• AKOS015897624

• Inchi： 1S/C11H16O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3/t10-/m0/s1
• InChI Key： AYHWQTQILBGWRN-JTQLQIEISA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@@H](C)CC

Computed Properties

• Exact Mass: 228.08200
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.123 g/mL at 25 °C(lit.)
• Boiling Point: 139-141 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.504(lit.)
• PSA: 51.75000
• LogP: 3.57960
• Solubility: Not determined

Benzenesulfonic acid,4-methyl-, (1S)-1-methylpropyl ester Security Information

• Hazardous Material transportation number：UN 1760 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters